Cas no 2580203-60-5 (tert-butyl 4-hydroxy-2-2-(trifluoromethyl)phenylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-2-2-(trifluoromethyl)phenylpyrrolidine-1-carboxylate
• CAS No: 2580203-60-5
• MF: C₁₆H₂₀F₃NO₃
• MW: 331.330115318298
• CID: 5599394
• PubChem ID: 165892333
• Update Time: 2025-05-23

tert-butyl 4-hydroxy-2-2-(trifluoromethyl)phenylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580203-60-5
• tert-butyl 4-hydroxy-2-[2-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
• EN300-27718233
• tert-butyl 4-hydroxy-2-2-(trifluoromethyl)phenylpyrrolidine-1-carboxylate

• Inchi： 1S/C16H20F3NO3/c1-15(2,3)23-14(22)20-9-10(21)8-13(20)11-6-4-5-7-12(11)16(17,18)19/h4-7,10,13,21H,8-9H2,1-3H3
• InChI Key： FIJCOMLAXGPHGC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1CC(CN1C(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 331.13952799g/mol
• Monoisotopic Mass: 331.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-hydroxy-2-2-(trifluoromethyl)phenylpyrrolidine-1-carboxylate

tert-butyl 4-hydroxy-2-2-(trifluoromethyl)phenylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-hydroxy-2-2-(trifluoromethyl)phenylpyrrolidine-1-carboxylate, identified by the CAS number 2580203-60-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have garnered substantial attention due to their diverse applications in drug design and development. The presence of a trifluoromethyl group and a hydroxyl group in its structure contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its structure, featuring a pyrrolidine ring with substituents at specific positions, allows for modulation of its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The tert-butyl group attached to the pyrrolidine ring enhances lipophilicity, which is crucial for improving drug bioavailability. Meanwhile, the hydroxyl group at position 4 introduces hydrogen bonding capabilities, potentially enhancing solubility and interactions with biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and functional group transformations. Researchers have optimized these steps to achieve high yields and purity levels. For instance, the introduction of the trifluoromethyl group can be achieved through electrophilic substitution or coupling reactions, depending on the starting materials used.

In terms of applications, this compound has shown promise in various therapeutic areas. Preclinical studies suggest that it may possess anti-inflammatory and analgesic properties, making it a potential candidate for treating conditions such as arthritis or chronic pain. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with key enzymes and receptors, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have been employed to predict its electronic properties and reactivity under different conditions.

From an environmental perspective, the degradation pathways of this compound are also under investigation to assess its eco-toxicological impact. Understanding its persistence in various environments is crucial for ensuring sustainable practices in its production and use.

In conclusion, tert-butyl 4-hydroxy-2-2-(trifluoromethyl)phenylpyrrolidine-1-carboxylate represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with advancements in synthetic methodologies and computational tools, positions it as a promising lead for future drug development efforts.